Cas no 1261852-12-3 (2-Fluoro-3-iodobenzylamine)

• Product Name: 2-Fluoro-3-iodobenzylamine
• CAS No: 1261852-12-3
• MF: C₇H₇FIN
• MW: 251.040057420731
• CID: 4965263
• Update Time: 2023-08-24

2-Fluoro-3-iodobenzylamine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-iodobenzylamine
• (2-fluoro-3-iodophenyl)methanamine

• Inchi： 1S/C7H7FIN/c8-7-5(4-10)2-1-3-6(7)9/h1-3H,4,10H2
• InChI Key： OABFFEGZIRUOMI-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1F)CN

Computed Properties

• Exact Mass: 250.96072 g/mol
• Monoisotopic Mass: 250.96072 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26
• Molecular Weight: 251.04